(2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid

• IUPAC Name: 2-(2,3-dimethoxyindolo[3,2-b]quinoxalin-6-yl)acetic acid
• InChI: InChI=1S/C18H15N3O4/c1-24-14-7-11-12(8-15(14)25-2)20-18-17(19-11)10-5-3-4-6-13(10)21(18)9-16(22)23/h3-8H,9H2,1-2H3,(H,22,23)
• InChI Key: SAJOPMOINVGKFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C3C4=CC=CC=C4N(C3=N2)CC(=O)O)OC
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

(2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid, also known as DIMQ, is a synthetic compound that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid involves binding to the serotonin 5-HT2A receptor, which activates downstream signaling pathways. This can lead to changes in neuronal activity and neurotransmitter release, which can affect behavior and cognition. Additionally, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been shown to have some affinity for other serotonin receptors, as well as dopamine receptors, which may contribute to its effects.
Biochemical and Physiological Effects
Studies have shown that (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid can modulate the activity of the serotonin 5-HT2A receptor, leading to changes in neuronal activity and neurotransmitter release. This can affect behavior and cognition, and has been implicated in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Additionally, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been shown to have some affinity for dopamine receptors, which may contribute to its effects on behavior.

Advantages and Limitations for Lab Experiments

One advantage of using (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid in lab experiments is its specificity for the serotonin 5-HT2A receptor, which allows for targeted manipulation of this receptor. Additionally, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been shown to have a long half-life, which may allow for prolonged effects in vivo. However, one limitation of using (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid is its potential for off-target effects, as it has some affinity for other serotonin and dopamine receptors. Additionally, the synthesis of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid can be complex and time-consuming, which may limit its widespread use in research.

Future Directions

There are several future directions for research on (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid. One area of interest is the development of more specific and potent compounds that target the serotonin 5-HT2A receptor. Additionally, further studies are needed to fully understand the mechanism of action of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid and its effects on behavior and cognition. Finally, research on the potential therapeutic applications of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid in neurological disorders such as depression and anxiety is ongoing.

Synthesis Methods

The synthesis of (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid involves several steps, including the condensation of 2,3-dimethoxyaniline with ethyl glyoxalate, followed by a cyclization reaction with 2-nitrobenzaldehyde. The resulting intermediate is then reduced to yield the final product, (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid. This synthesis method has been reported in several scientific papers and has been optimized for high yields.

Scientific Research Applications

(2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and cognition. This makes (2,3-dimethoxy-6H-indolo[2,3-b]quinoxalin-6-yl)acetic acid a potential tool for studying the function of this receptor and its role in various neurological disorders.